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Compound of Interest

Compound Name: (132)-Eicosen-10-one

Cat. No.: B110143

Disclaimer: No specific Safety Data Sheet (SDS) for (13Z)-Eicosen-10-one was publicly
available at the time of this writing. The following guidance is based on the chemical structure
of the compound, which consists of a long aliphatic chain with a ketone functional group and a
carbon-carbon double bond. It is predicted to be a solid at room temperature with low volatility
and low acute toxicity. These recommendations should be supplemented by a thorough risk
assessment by qualified personnel before commencing any work.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling (13Z)-Eicosen-10-one. It outlines the
necessary personal protective equipment (PPE), operational procedures, and disposal plans to

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Appropriate PPE is crucial to minimize exposure and ensure personal safety when handling
(132)-Eicosen-10-one. The following table summarizes the recommended PPE.
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Protection Type Specific PPE Purpose

Standard

Safety glasses with
Protects eyes from

Eye and Face side shields or
] ) splashes and dust ANSI Z87.1/ EN 166
Protection chemical splash )
particles.
goggles.
] Chemical-resistant Prevents skin contact ASTM F1001/EN

Hand Protection o ) )

gloves (e.g., nitrile). with the chemical. 374

Protects skin and
Body Protection Laboratory coat. personal clothing from

contamination.

Generally not required

if handled in a well-

ventilated area due to )

. Protects against
) ) low volatility. If ) ]
Respiratory Protection ] inhalation of dust or

creating aerosols or

dust, use a NIOSH-

approved respirator

aerosols.

with a particulate filter.

NIOSH 42 CFR 84

Operational and Disposal Plans

Handling Procedures:

e Engineering Controls: Handle (13Z)-Eicosen-10-one in a well-ventilated laboratory.[1] A

chemical fume hood is recommended if there is a potential for generating dust or aerosols.

« Safe Handling Practices:
o Avoid contact with skin and eyes.[1]
o Avoid breathing dust.

o Wash hands thoroughly after handling.

o Use appropriate tools to handle the solid to avoid generating dust.
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o Keep containers tightly closed when not in use.
Storage:
e Store in a cool, dry, and well-ventilated area.
o Keep away from strong oxidizing agents.
e Ensure containers are properly labeled.
Disposal Plan:

o Waste Characterization: While (13Z)-Eicosen-10-one is not expected to be a hazardous
waste, it is the responsibility of the waste generator to determine the proper waste
classification.

* Non-Hazardous Waste: If determined to be non-hazardous, it can be disposed of as solid
laboratory waste in accordance with local, state, and federal regulations.[2]

o Place the waste in a sealed, properly labeled container.

o Do not dispose of down the drain or in the regular trash unless specifically permitted by
institutional guidelines.

o Contaminated Materials: Dispose of any contaminated PPE or other materials in the same
manner as the chemical waste.

Experimental Workflow

The following diagram illustrates a general workflow for the safe handling of a non-volatile
chemical solid like (13Z)-Eicosen-10-one.
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Caption: A generalized workflow for safely handling (13Z)-Eicosen-10-one in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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